ethyl 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperidine-3-carboxylate

• IUPAC Name: ethyl 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperidine-3-carboxylate
• InChI: InChI=1S/C13H19N3O3S/c1-2-19-12(18)10-4-3-6-16(8-10)9-11(17)15-13-14-5-7-20-13/h5,7,10H,2-4,6,8-9H2,1H3,(H,14,15,17)
• InChI Key: WDASWWGRLSJXDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC(=O)NC2=NC=CS2
• Molecular Formula: C13H19N3O3S
• Molecular Weight: 297.38 g/mol
• Solubility: >44.6 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperidine-3-carboxylate is a chemical compound that has gained significant attention in scientific research. It is a thiazole-containing piperidine derivative that exhibits a wide range of biological activities.

Mechanism of Action

The mechanism of action of Ethyl 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperidine-3-carboxylate is not fully understood. However, it is believed to exert its biological activities through the modulation of various signaling pathways. It has been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. It also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a critical role in the regulation of antioxidant responses.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been demonstrated to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in various animal models. It has also been shown to protect against oxidative stress-induced damage in neuronal cells and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of Ethyl 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperidine-3-carboxylate is its broad range of biological activities. This makes it a potentially useful compound for the development of novel therapeutics. However, its complex structure and limited availability can make it challenging to synthesize and study in the laboratory.

Future Directions

There are several future directions for the study of Ethyl 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperidine-3-carboxylate. One area of interest is the development of more efficient synthesis methods. Another direction is the investigation of its potential as a diagnostic agent for cancer imaging. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential therapeutic applications in various disease models.

Synthesis Methods

The synthesis of Ethyl 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperidine-3-carboxylate involves the reaction of 1,3-thiazole-2-amine with ethyl 3-oxopiperidine-1-carboxylate in the presence of a suitable base. The reaction proceeds through the formation of an intermediate, which is then converted into the final product by acidification and subsequent extraction.

Scientific Research Applications

Ethyl 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperidine-3-carboxylate has been extensively studied for its biological activities. It exhibits potent antitumor, anti-inflammatory, and antimicrobial activities. It has also been shown to possess significant antioxidant and neuroprotective properties. Additionally, it has been investigated for its potential use as a diagnostic agent in cancer imaging.